methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate

• IUPAC Name: methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate
• InChI: InChI=1S/C10H13N3O3/c1-15-9(14)8-3-4-13(8)7-5-11-10(16-2)12-6-7/h5-6,8H,3-4H2,1-2H3
• InChI Key: ZEZILBAGIAOBGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)N2CCC2C(=O)OC
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol

Description

Methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate, often referred to as MPAC, is a small molecule that has been studied extensively for its potential applications in scientific research. MPAC has been found to have multiple biochemical and physiological effects, and has been used in a variety of lab experiments.

Scientific Research Applications

MPAC has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug delivery. MPAC has also been used to study the effects of drugs on the human body, as well as to develop new drugs.

Mechanism of Action

The mechanism of action of MPAC is not fully understood. However, it is believed that MPAC binds to enzymes, proteins, and other molecules in the body, which in turn affects the activity of those molecules. This binding is thought to be mediated by hydrogen bonding, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
MPAC has been found to have multiple biochemical and physiological effects. It has been shown to inhibit enzymes, such as cytochrome P450, and to interact with proteins, such as G-protein coupled receptors. MPAC has also been found to affect the activity of various ion channels, such as calcium channels, and to modulate the activity of various neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

MPAC has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for long-term storage. It is also non-toxic and has a low cost. However, MPAC has several limitations for lab experiments. It is not very soluble in water, which makes it difficult to use in experiments that require aqueous solutions. Additionally, MPAC has a low binding affinity for some molecules, which can limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on MPAC. One potential direction is to further study the biochemical and physiological effects of MPAC, including its mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted on the synthesis of MPAC, as well as on the development of new derivatives of MPAC. Finally, further research could be conducted on the use of MPAC in drug delivery and drug discovery.

Synthesis Methods

MPAC is synthesized through a two-step process. The first step involves the reaction of 2-methoxy-5-methylpyrimidine with 2-chloro-3-methylazetidine in the presence of a base. This reaction produces the intermediate, 2-methyl-1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylic acid. The second step involves the esterification of the intermediate with methanol, which produces the final product, methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate.